Cas no 688336-18-7 (N-(2-ethoxyphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(2-ethoxyphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 688336-18-7
• MF: C₂₀H₂₁N₃O₃S
• MW: 383.46404337883
• CID: 6075998
• PubChem ID: 4357587
• Update Time: 2025-07-19

N-(2-ethoxyphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• N-(2-ethoxyphenyl)-2-((1-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide
• Acetamide, N-(2-ethoxyphenyl)-2-[[1-(4-methoxyphenyl)-1H-imidazol-2-yl]thio]-
• N-(2-ethoxyphenyl)-2-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• N-(2-ethoxyphenyl)-2-[1-(4-methoxyphenyl)imidazol-2-yl]sulfanylacetamide
• Z66517520
• SR-01000123308-1
• AKOS001262034
• 688336-18-7
• F0599-0314
• SR-01000123308

• Inchi： 1S/C20H21N3O3S/c1-3-26-18-7-5-4-6-17(18)22-19(24)14-27-20-21-12-13-23(20)15-8-10-16(25-2)11-9-15/h4-13H,3,14H2,1-2H3,(H,22,24)
• InChI Key： XUWKEXOLCKBDED-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OCC)(=O)CSC1N(C2=CC=C(OC)C=C2)C=CN=1

Computed Properties

• Exact Mass: 383.13036271g/mol
• Monoisotopic Mass: 383.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• pka: 12.69±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(2-ethoxyphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Introduction to N-(2-ethoxyphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 688336-18-7)

N-(2-ethoxyphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 688336-18-7, belongs to a class of molecules that exhibit promising properties for further development in medicinal applications. The presence of multiple functional groups, including an amide moiety and a sulfanyl group, makes this compound a candidate for various biochemical interactions, which are crucial for drug design and discovery.

The molecular structure of N-(2-ethoxyphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide consists of a phenyl ring substituted with an ethoxy group at the 2-position, connected to an acetamide group. The acetamide moiety is further linked to an imidazole ring that carries a sulfanyl group at the 2-position. This arrangement of functional groups suggests potential interactions with biological targets, making it an intriguing subject for research in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding affinities and interactions of such complex molecules more efficiently. The study of N-(2-ethoxyphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide has revealed its potential as a scaffold for designing novel therapeutic agents. Specifically, the sulfanyl group and the amide bond are known to participate in hydrogen bonding, which is a critical factor in the binding of drugs to their target proteins.

In the context of current research, this compound has been investigated for its possible role in modulating enzyme activity. Enzymes are pivotal in numerous biological pathways, and inhibiting or activating specific enzymes can lead to therapeutic benefits. The structural features of N-(2-ethoxyphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide suggest that it may interact with enzymes such as kinases or phosphodiesterases, which are involved in various diseases including cancer and inflammatory disorders.

Moreover, the presence of a methoxy group on one of the phenyl rings adds another layer of complexity to the compound's interactions. Methoxy groups are known to influence electronic properties and can participate in hydrophobic interactions, which are essential for drug-receptor binding. This feature makes N-(2-ethoxyphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide a versatile molecule that can be further modified to enhance its pharmacological properties.

Experimental studies have begun to explore the pharmacokinetic profile of this compound. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Preliminary data suggest that N-(2-ethoxyphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide exhibits favorable solubility characteristics, which could facilitate its formulation into various dosage forms.

The synthesis of this compound involves multi-step organic reactions, requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These methods not only improve the synthetic route but also allow for easier modifications at different positions within the molecule.

In conclusion, N-(2-ethoxyphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 688336-18-7) represents a promising lead compound in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative drug design strategies, compounds like this one will play a crucial role in advancing medical treatments.